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Compound of Interest

Compound Name: Bursehernin

Cat. No.: B1193898

This guide provides a comprehensive overview of the chemical and biological properties of
Bursehernin, a lignan compound found in various plants. It is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical Structure and Identifiers

Bursehernin is a dibenzylbutyrolactone lignan. Its chemical identity is defined by the following
identifiers:

IUPAC Name: (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-
dimethoxyphenyl)methyljoxolan-2-one[1]

e Molecular Formula: C21H2206[1]
e CAS Number: 40456-51-7[1]

e SMILES: COC1=C(C=C(C=C1)C[C@ @H]2--INVALID-LINK--
CC3=CC4=C(C=C3)0C04)0C[1][2]

e INChl: INChI=1S/C21H2206/c1-23-17-5-3-14(9-19(17)24-2)8-16-15(11-25-21(16)22)7-13-4-
6-18-20(10-13)27-12-26-18/h3-6,9-10,15-16H,7-8,11-12H2,1-2H3/t15-,16+/m0/s1[1][2]

e InChlKey: IYBDDRIJHIMFFBB-JKSUJKDBSA-N[1][2]
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Synonyms: (-)-Bursehernin, (3R-trans)-4-(1,3-Benzodioxol-5-ylmethyl)-3-((3,4-
dimethoxyphenyl)methyl)dihydro-2(3H)-furanone[1]

Physicochemical Properties

The physicochemical properties of Bursehernin are summarized in the table below. These
properties are crucial for understanding its behavior in biological systems and for drug
development purposes.

Property Value Reference
Molecular Weight 370.4 g/mol [1]
Monoisotopic Mass 370.14163842 Da [1]
XLogP3 3.8 [11[2]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor 5

Count

Rotatable Bond Count 5

Topological Polar Surface Area  63.2 A2 [1][3]
Heavy Atom Count 27 [3]
Complexity 511 [11[3]

Biological Activity and Anticancer Properties

Bursehernin has demonstrated significant anticancer activity in various studies. Its efficacy
against specific cancer cell lines is quantified by its half-maximal inhibitory concentration (ICso),
as detailed in the following table.

Cell Line Cancer Type ICs0 (M) Reference
MCF-7 Breast Cancer 4.30 £ 0.65 [4]
KKU-M213 Cholangiocarcinoma 3.70£0.79 [41[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1193898?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bursehernin
https://www.benchchem.com/product/b1193898?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bursehernin
https://pubchem.ncbi.nlm.nih.gov/compound/Bursehernin
https://pubchem.ncbi.nlm.nih.gov/compound/Bursehernin
https://pubchemlite.lcsb.uni.lu/e/compound/94504
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/94504
https://pubchem.ncbi.nlm.nih.gov/compound/Bursehernin
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/94504
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/94504
https://pubchem.ncbi.nlm.nih.gov/compound/Bursehernin
https://caps.ncbs.res.in/GRAYU/phytochemical/cid/94504
https://www.benchchem.com/product/b1193898?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31220743/
https://pubmed.ncbi.nlm.nih.gov/31220743/
https://www.researchgate.net/publication/335531688_Anticancer_activity_of_synthetic_-kusunokinin_and_its_derivative_-bursehernin_on_human_cancer_cell_lines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Studies have shown that (x)-bursehernin exhibits stronger growth inhibition against breast
cancer (MCF-7) and cholangiocarcinoma (KKU-M213) cells compared to the standard
chemotherapeutic drug etoposide.[4][5]

Experimental Protocols

Synthesis of (£)-Bursehernin

While a detailed step-by-step protocol for the synthesis of Bursehernin from a specific starting
material is not fully detailed in the provided search results, it is mentioned that (+)-bursehernin
was synthesized as a derivative of (x)-kusunokinin.[4][5][6] The general approach for the
synthesis of related lignans often involves the reaction of a substituted benzaldehyde with other
precursors to form the core lactone structure. For instance, the synthesis of derivatives has
involved the reaction of vanillin with compounds like bromobutane or benzyl bromide in the
presence of a base such as potassium carbonate.[7]

Isolation of Bursehernin

Bursehernin is a naturally occurring lignan found in several plant species, including Bursera
fagaroides.[5] The isolation of lignans from plant material typically involves the following
general steps:

o Extraction: The plant material is first dried and ground, followed by extraction with a suitable
organic solvent, such as methanol or ethanol.

» Fractionation: The crude extract is then subjected to fractionation using different
chromatographic techniques, such as column chromatography over silica gel or Sephadex.

 Purification: The fractions showing the presence of the desired compound are further purified
using techniques like preparative thin-layer chromatography (TLC) or high-performance
liquid chromatography (HPLC) to yield pure Bursehernin.

Mechanism of Action and Signaling Pathways

The anticancer effects of Bursehernin are attributed to its ability to modulate key cellular
processes, leading to cell cycle arrest and apoptosis. The proposed mechanism of action
involves the downregulation of several proteins critical for cell proliferation.
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Signaling Pathway of Bursehernin's Anticancer Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical
Compound Bursehernin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193898#what-is-the-chemical-structure-of-
bursehernin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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